Cas no 216299-45-5 (5-Acetamidofluorescein-di-(b-D-galactopyranoside))

5-Acetamidofluorescein-di-(β-D-galactopyranoside) is a fluorogenic substrate widely used in enzymatic assays, particularly for detecting β-galactosidase activity. The compound consists of a fluorescein derivative linked to two β-D-galactopyranoside moieties, which quench fluorescence until enzymatic cleavage occurs. This design ensures low background signal and high sensitivity, making it suitable for applications such as reporter gene assays, cell viability studies, and high-throughput screening. Its acetamido modification enhances stability and solubility in aqueous buffers. The product’s specificity for β-galactosidase and its reliable signal amplification upon hydrolysis make it a valuable tool for biochemical and cell-based research.

5-Acetamidofluorescein-di-(b-D-galactopyranoside) structure

216299-45-5 structure

Product Name:5-Acetamidofluorescein-di-(b-D-galactopyranoside)

CAS No:216299-45-5

MF:C₃₄H₃₅NO₁₆

MW:713.638811349869

CID:243270

PubChem ID:66679021

Update Time:2025-05-22

5-Acetamidofluorescein-di-(b-D-galactopyranoside) Chemical and Physical Properties

Names and Identifiers

- Acetamide,N-[3',6'-bis(b-D-galactopyranosyloxy)-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-5-yl]-
- 5-ACETAMIDOFLUORESCEIN-DI-(B-D-GALACTOPYRANOSIDE)
- 5-Acetamidofluorescein-di-(β-D-galactopyranoside)
- 216299-45-5
- W-201890
- SCHEMBL412921
- N-[3-oxo-3',6'-bis[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]spiro[2-benzofuran-1,9'-xanthene]-5-yl]acetamide
- 5-Acetamidofluorescein di-(beta-D-galactopyranoside), Min. 95%
- N-(3-Oxo-3',6'-bis(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-3H-spiro[isobenzofuran-1,9'-xanthen]-5-yl)acetamide
- 5-Acetamidofluorescein-di-(b-D-galactopyranoside)
- Inchi： 1S/C34H35NO16/c1-13(38)35-14-2-5-18-17(8-14)31(45)51-34(18)19-6-3-15(46-32-29(43)27(41)25(39)23(11-36)49-32)9-21(19)48-22-10-16(4-7-20(22)34)47-33-30(44)28(42)26(40)24(12-37)50-33/h2-10,23-30,32-33,36-37,39-44H,11-12H2,1H3,(H,35,38)/t23-,24-,25+,26+,27+,28+,29-,30-,32-,33-/m1/s1
- InChI Key： YQZXQEASVPVOMH-YSDBXMLRSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC1C=CC2=C(C=1)OC1C=C(C=CC=1C12C2C=CC(=CC=2C(=O)O1)NC(C)=O)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O

Computed Properties

Exact Mass: 713.19600
Monoisotopic Mass: 713.19558403g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 16
Heavy Atom Count: 51
Rotatable Bond Count: 7
Complexity: 1200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 263Å²

Experimental Properties

Density: 1.73±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (3.3E-3 g/L) (25 ºC),
PSA: 263.39000
LogP: -1.35660

5-Acetamidofluorescein-di-(b-D-galactopyranoside) Pricemore >>

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